Cas no 1805944-96-0 (2-(Fluoromethyl)-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1805944-96-0
• MF: C₇H₃F₄IN₂O₃
• MW: 366.008407831192
• CID: 4833841
• Update Time: 2025-10-30

2-(Fluoromethyl)-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4IN2O3/c8-2-3-6(12)4(17-7(9,10)11)1-5(13-3)14(15)16/h1H,2H2
• InChI Key： ITXNHNVJWQCXHA-UHFFFAOYSA-N
• SMILES： IC1C(CF)=NC(=CC=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 2-(Fluoromethyl)-3-iodo-6-nitro-4-(trifluoromethoxy)pyridine

2-(Fluoromethyl)-3-Iodo-6-Nitro-4-(Trifluoromethoxy)Pyridine: A Comprehensive Overview

2-(Fluoromethyl)-3-Iodo-6-Nitro-4-(Trifluoromethoxy)Pyridine, with the CAS number 1805944-96-0, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a fluoromethyl group, an iodo group, a nitro group, and a trifluoromethoxy group. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 2-(Fluoromethyl)-3-Iodo-6-Nitro-4-(Trifluoromethoxy)Pyridine involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methodologies have enabled more efficient syntheses, leveraging transition metal catalysts such as palladium and copper to facilitate key transformations like cross-coupling reactions. These improvements have significantly reduced the time and cost associated with producing this compound on a larger scale.

One of the most intriguing aspects of this compound is its electronic properties, which are heavily influenced by the electron-withdrawing groups attached to the pyridine ring. The trifluoromethoxy group is particularly notable for its strong electron-withdrawing effect, which enhances the compound's reactivity in various chemical reactions. This makes it an ideal candidate for use in electrophilic aromatic substitution reactions, where it can act as an activating agent for certain substrates.

In terms of applications, 2-(Fluoromethyl)-3-Iodo-6-Nitro-4-(Trifluoromethoxy)Pyridine has found significant utility in the development of advanced materials, particularly in the field of optoelectronics. Its ability to modulate electronic transitions has led to its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic devices, where it contributes to improved efficiency and stability.

The compound's role in pharmacology is equally noteworthy. Recent studies have demonstrated its potential as a lead compound in drug discovery efforts targeting various disease states, including cancer and neurodegenerative disorders. Its unique structure allows for interactions with specific biological targets, making it a promising candidate for further preclinical development.

From a toxicological perspective, 2-(Fluoromethyl)-3-Iodo-6-Nitro-4-(Trifluoromethoxy)Pyridine has been subjected to rigorous safety assessments to evaluate its potential risks to human health and the environment. These studies have revealed that while the compound exhibits moderate toxicity at high doses, its safety profile is generally favorable when used within recommended limits.

In conclusion, 2-(Fluoromethyl)-3-Iodo-6-Nitro-4-(Trifluoromethoxy)Pyridine stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, ensure that it will remain at the forefront of scientific research for years to come.